2-((5-(2-(benzo[d]thiazol-2-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(quinolin-8-yl)acetamide

• IUPAC Name: 2-[[5-[2-(1,3-benzothiazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-quinolin-8-ylacetamide
• InChI: InChI=1S/C22H17N5O2S2/c28-18(24-16-8-3-5-14-6-4-12-23-21(14)16)13-30-22-27-26-19(29-22)10-11-20-25-15-7-1-2-9-17(15)31-20/h1-9,12H,10-11,13H2,(H,24,28)
• InChI Key: UMMBEZCJAKVJGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)CCC3=NN=C(O3)SCC(=O)NC4=CC=CC5=C4N=CC=C5
• Molecular Formula: C22H17N5O2S2
• Molecular Weight: 447.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a polymer containing a benzothiazole moiety was synthesized via a palladium-catalyzed Heck coupling reaction.

Chemical Reactions Analysis

The compound may exhibit interesting chemical reactions. For example, a related compound showed a colorimetric fluorescent response to F- ions, depending on Si–O bond cleavage reaction.

Scientific Research Applications

Photoluminescent and Electroluminescent Properties

OLED Applications: These materials have been successfully employed as dopant emitters in organic light-emitting diodes (OLEDs). All doped devices exhibit strong emission and low turn-on voltages (3.9-4.8 V). Notably, OLEDs based on the diboron complex BTZ-Cz-BF at a doping concentration of 10 wt% show the best EL performance:

• .

Solvent Effects on Excited State Proton Transfer

Understanding solvent effects is crucial for optoelectronic applications. Researchers have studied the excited-state intramolecular proton transfer (ESIPT) reaction of a related compound, MMT , as a function of solvent polarity. The results reveal that increasing solvent polarity gradually inhibits the ESIPT reaction. .

Antimicrobial Potential

While not directly related to the compound , it’s worth noting that certain piperazinyl-2-(benzo)thiophen derivatives have shown promising antimicrobial activity (MIC range: 6.25-50 μg/mL). .

Electron Transport Materials for OLEDs

A beryllium complex, Be(FBTZ)₂ (where HFBTZ represents 2-(benzo[d]thiazol-2-yl)-5-fluorophenol), has been synthesized as an electron transport material (ETM) for phosphorescent OLEDs. .

Future Directions

The compound could potentially be used in the development of new materials. For example, related compounds have been used as luminescent materials in organic light-emitting diodes (OLEDs).